(Z)-3-oxo-2-(thiophen-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3-nitrobenzoate

• IUPAC Name: [(2Z)-3-oxo-2-(thiophen-2-ylmethylidene)-1-benzofuran-6-yl] 3-nitrobenzoate
• InChI: InChI=1S/C20H11NO6S/c22-19-16-7-6-14(10-17(16)27-18(19)11-15-5-2-8-28-15)26-20(23)12-3-1-4-13(9-12)21(24)25/h1-11H/b18-11-
• InChI Key: TVAGYOGGBQAZGS-WQRHYEAKSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CS4)O3
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CS4)/O3
• Molecular Formula: C20H11NO6S
• Molecular Weight: 393.4 g/mol
• CAS No.: 714289-66-4

Description

(Z)-3-oxo-2-(thiophen-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3-nitrobenzoate is a useful research compound. Its molecular formula is C20H11NO6S and its molecular weight is 393.37. The purity is usually 95%.
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Scientific Research Applications

1. Sensor Applications

(Z)-3-oxo-2-(thiophen-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3-nitrobenzoate and related compounds have been used in the development of sensors. For instance, a study by Ganjali et al. (2005) demonstrates the use of a similar compound, 3-[(2-furylmethylene)amino]-2-thioxo-1,3-thiazolidin-4-one, in constructing a Zn2+ PVC-based membrane sensor. This sensor exhibits high sensitivity and selectivity towards Zn2+ ions over a variety of other cations, including alkali, alkaline earth, transition, and heavy metal ions (Ganjali et al., 2005).

2. Luminescence Sensitization

Another application area is in luminescence sensitization. Viswanathan and Bettencourt-Dias (2006) explored thiophenyl-derivatized nitrobenzoic acid ligands as potential sensitizers for Eu(III) and Tb(III) luminescence. The study focused on solution and solid-state species characterized by luminescence spectroscopy and X-ray crystallography, indicating the potential for high-efficiency sensitization (Viswanathan & Bettencourt-Dias, 2006).

3. Luminescent Metal-Organic Frameworks

Compounds similar to this compound are also integral in synthesizing luminescent metal-organic frameworks (MOFs). For example, Liu et al. (2018) synthesized a dicarboxyl-substituted tetraphenylethene-based MOF, which shows high fluorescence quantum yield and potential for detecting nitro-containing explosives and antibiotics in aqueous media (Liu et al., 2018).

4. Antimicrobial and Antitumor Properties

Etaiw et al. (2011) studied a Schiff base derived from 2-aminobenzothiazole and its metal complexes, showing significant antimicrobial and antitumor activities. This suggests that compounds related to this compound could have potential biomedical applications (Etaiw et al., 2011).